Dibutyl malate Dibutyl malate Dibutyl malate, also known as dibutyl tartrate, belongs to the class of organic compounds known as beta hydroxy acids and derivatives. Beta hydroxy acids and derivatives are compounds containing a carboxylic acid substituted with a hydroxyl group on the C3 carbon atom. Dibutyl malate is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, dibutyl malate is primarily located in the cytoplasm. Outside of the human body, dibutyl malate can be found in fruits. This makes dibutyl malate a potential biomarker for the consumption of this food product.
Brand Name: Vulcanchem
CAS No.: 1587-18-4
VCID: VC20944679
InChI: InChI=1S/C12H22O5/c1-3-5-7-16-11(14)9-10(13)12(15)17-8-6-4-2/h10,13H,3-9H2,1-2H3
SMILES: CCCCOC(=O)CC(C(=O)OCCCC)O
Molecular Formula: C12H22O5
Molecular Weight: 246.3 g/mol

Dibutyl malate

CAS No.: 1587-18-4

Cat. No.: VC20944679

Molecular Formula: C12H22O5

Molecular Weight: 246.3 g/mol

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Dibutyl malate - 1587-18-4

Specification

Description Dibutyl malate, also known as dibutyl tartrate, belongs to the class of organic compounds known as beta hydroxy acids and derivatives. Beta hydroxy acids and derivatives are compounds containing a carboxylic acid substituted with a hydroxyl group on the C3 carbon atom. Dibutyl malate is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, dibutyl malate is primarily located in the cytoplasm. Outside of the human body, dibutyl malate can be found in fruits. This makes dibutyl malate a potential biomarker for the consumption of this food product.
CAS No. 1587-18-4
Molecular Formula C12H22O5
Molecular Weight 246.3 g/mol
IUPAC Name dibutyl 2-hydroxybutanedioate
Standard InChI InChI=1S/C12H22O5/c1-3-5-7-16-11(14)9-10(13)12(15)17-8-6-4-2/h10,13H,3-9H2,1-2H3
Standard InChI Key PDSCSYLDRHAHOX-UHFFFAOYSA-N
SMILES CCCCOC(=O)CC(C(=O)OCCCC)O
Canonical SMILES CCCCOC(=O)CC(C(=O)OCCCC)O

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